5-chloro-N-cycloheptyl-4-methyl-2-propoxybenzenesulfonamide

• Molecular Formula: C17H26ClNO3S
• Molecular Weight: 359.9 g/mol
• IUPAC Name: 5-chloro-N-cycloheptyl-4-methyl-2-propoxybenzenesulfonamide
• InChI: InChI=1S/C17H26ClNO3S/c1-3-10-22-16-11-13(2)15(18)12-17(16)23(20,21)19-14-8-6-4-5-7-9-14/h11-12,14,19H,3-10H2,1-2H3
• InChI Key: AUUNQCNTNWUROL-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)NC2CCCCCC2

Description

5-chloro-N-cycloheptyl-4-methyl-2-propoxybenzenesulfonamide is a chemical compound that belongs to the sulfonamide class of drugs. It is commonly referred to as CCMP, and its chemical formula is C18H28ClNO3S. CCMP has been widely used in scientific research as a tool to study the effects of sulfonamide compounds on biological systems.

Scientific Research Applications

CCMP has been used in a variety of scientific research applications, including studies on the effects of sulfonamide compounds on biological systems. It has been shown to have antibacterial and antifungal properties, and has been used to study the mechanisms of action of sulfonamide drugs.

Mechanism of Action

CCMP works by inhibiting the action of the enzyme dihydropteroate synthase, which is essential for the production of folic acid in bacteria and fungi. This inhibition leads to the disruption of the microbial metabolic pathway, ultimately resulting in cell death.
Biochemical and Physiological Effects:
CCMP has been shown to have a range of biochemical and physiological effects, including the inhibition of bacterial and fungal growth, the disruption of metabolic pathways, and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory properties, and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using CCMP in lab experiments is its broad spectrum of activity against bacteria and fungi. It is also relatively easy to synthesize, making it an accessible tool for researchers. However, CCMP has limitations in terms of its solubility and stability, which can affect its effectiveness in certain experimental settings.

Future Directions

There are several future directions for research on CCMP. One area of interest is the development of new synthetic methods for CCMP that improve its solubility and stability. Another area of research is the investigation of CCMP's potential as a therapeutic agent for inflammatory diseases and cancer. Additionally, further studies are needed to better understand the mechanisms of action of CCMP and other sulfonamide compounds, and to identify new targets for drug development.

Synthesis Methods

The synthesis of CCMP is a multistep process that involves the reaction of 4-methyl-2-propoxybenzenesulfonyl chloride with cycloheptylamine in the presence of a base. The resulting product is then chlorinated using thionyl chloride to yield CCMP.